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Compound of Interest

Compound Name: 1-Octyn-3-OL

Cat. No.: B1346985

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of chemical reagents like 1-Octyn-3-ol are fundamental to maintaining a safe
laboratory environment and ensuring environmental protection. This guide outlines the
essential procedures for the proper disposal of 1-Octyn-3-ol, categorized as a hazardous
substance.

Immediate Safety and Handling Precautions:

1-Octyn-3-ol is a combustible liquid that is harmful if swallowed and can cause skin and eye
irritation.[1][2][3] Therefore, it is imperative to handle this compound in a well-ventilated area,
away from heat, sparks, and open flames.[1][2][4] When working with 1-Octyn-3-ol, wearing
appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye
protection, is mandatory.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative safety and physical property data for 1-Octyn-
3-ol, crucial for its safe handling and disposal.
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Property Value Source
Flash Point 61 - 63 °C (141.8 - 145.4 °F) - ]
Closed Cup
Boiling Point 175 - 182 °C (347 - 359.6 °F) [1][3]
Melting Point -49 to -60 °C (-56.2 to -76 °F) [11[3]
Specific Gravity 0.83 - 0.865 [11[3]
Oral LD50 (Rat) 340 mg/kg [1][5]
Dermal LD50 (Rabbit) 3300 mg/kg [1][5]

Step-by-Step Disposal Procedure

The disposal of 1-Octyn-3-ol must be managed as hazardous waste in strict accordance with
all local, state, and federal regulations.[1][6] Improper disposal, such as pouring it down the
drain, is strictly prohibited and can lead to environmental harm and damage to plumbing
systems.[7][8][9]

o Consult Regulations: Before initiating any disposal process, consult your institution's
Environmental Health and Safety (EHS) department and review local, state, and federal
hazardous waste regulations.[6]

o Waste Collection:

o Collect waste 1-Octyn-3-ol in a designated, properly labeled, and sealed container.[8] The
container should be compatible with the chemical; a lined metal can or a plastic pail are
suitable options.[6]

o Clearly label the container as "Hazardous Waste" and include the full chemical name: "1-
Octyn-3-ol".

e Storage:

o Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
heat, sparks, open flames, and incompatible materials such as strong oxidizing agents,
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strong acids, acid chlorides, and acid anhydrides.[3]
o Ensure the storage area has appropriate spill containment measures.[8]

o Arrange for Professional Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the pickup and proper disposal of the 1-Octyn-3-ol waste.[3][8]

o Businesses and institutions with larger quantities of alcohol waste must use a licensed
waste carrier.[7]

e Spill Management:

[e]

In case of a minor spill, remove all ignition sources and ventilate the area.[2]

o

Contain the spill with an inert absorbent material, such as sand or vermiculite.[2]

[¢]

Collect the absorbent material and place it in a sealed container for disposal as hazardous
waste.[2]

[¢]

For major spills, evacuate the area and alert emergency responders.[6]
o Empty Container Disposal:

o Thoroughly rinse empty 1-Octyn-3-ol containers with a suitable solvent (e.g., ethanol or
acetone). The rinsate must be collected and disposed of as hazardous waste.

o After thorough cleaning, puncture the container to prevent reuse and dispose of it
according to institutional guidelines, which may include recycling or landfill disposal.[6]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Octyn-3-ol.
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1-Octyn-3-ol Disposal Workflow
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Caption: Workflow for the safe disposal of 1-Octyn-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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